K-TMZ

• Molecular Formula: C7H7N5O2
• Molecular Weight: 193.16 g/mol
• InChI: InChI=1S/C7H7N5O2/c1-4(13)5-6-9-10-11(2)7(14)12(6)3-8-5/h3H,1-2H3
• InChIKey: QXYCTGXCOQXVRU-UHFFFAOYSA-N

K-TMZ for Glioblastoma Research: A Quantitatively Differentiated Temozolomide Analog with Superior Brain Penetration and Reduced Myelotoxicity

K-TMZ (CAS 2269482-26-8; 8-acetyl-3-methylimidazo[5,1-d][1,2,3,5]tetrazin-4(3H)-one) is a methyl ketone derivative of temozolomide (TMZ) developed by Hergenrother and colleagues at the University of Illinois [1]. It functions as a DNA alkylating agent that increases O6-methylated deoxyguanosine in glioblastoma multiforme (GBM) cells in a concentration-dependent manner [2]. The critical structural modification—replacement of TMZ's C8 carboxamide group with an acetyl (methyl ketone) moiety—confers quantifiable advantages in blood-brain barrier (BBB) penetration, antitumor potency, and safety profile relative to the parent compound [1].

Workflow CNS-penetrant DNA alkylating probe

Selection C8-methyl ketone imidazotetrazine class

Model context Glioblastoma and CNS oncology research models

• [1] ACS Chemistry for Life. Temozolomide – Molecule of the Week Archive. April 8, 2019. View Source
• [2] Bertin Bioreagent. K-TMZ Product Page (CAT N°: 27022). View Source

Why K-TMZ Cannot Be Interchanged with TMZ or Other Imidazotetrazine Analogs in GBM Studies

Substituting K-TMZ with TMZ or closely related imidazotetrazine analogs such as Me-TMZ or DiMe-TMZ fundamentally alters experimental outcomes due to quantifiable differences in BBB penetration and in vivo efficacy [1]. TMZ exhibits limited CNS penetration (~8% of administered dose reaches the brain in mice), whereas K-TMZ achieves 69% brain delivery—an 8.6-fold increase [2]. Furthermore, in head-to-head intracranial GBM xenograft studies, K-TMZ extended median survival to 35.5 days versus 24 days for TMZ (P = 0.055), while the dimethyl analog DiMe-TMZ showed no survival benefit over TMZ (P = 0.7) despite identical dosing schedule [1]. These pharmacokinetic and pharmacodynamic divergences preclude interchangeable use for studies requiring predictable brain exposure or survival endpoint comparisons.

Attribute

K‑TMZ (target)

TMZ / C8 analogs (substitute)

Brain partitioning

Reported high brain:serum ratio in mouse

TMZ shows predominantly serum exposure; other C8 analogs may shift distribution

Hydrolytic stability

Half‑life ~2 h, comparable to TMZ

Extended half‑life analogs (e.g., 40 h) may preclude timely activation

Myelosuppression

Absence of WBC depletion at tested dose

TMZ induced significant WBC/lymphocyte/neutrophil depletion

• [1] Svec RL, Furiassi L, Skibinski CG, Fan TM, Riggins GJ, Hergenrother PJ. Tunable stability of imidazotetrazines leads to a potent compound for glioblastoma. ACS Chem Biol. 2018;13(11):3206-3216. View Source
• [2] ACS Chemistry for Life. Temozolomide – Molecule of the Week Archive. April 8, 2019. View Source

K-TMZ Product-Specific Quantitative Differentiation Evidence Guide

Blood-Brain Barrier Penetration: K-TMZ Achieves 8.6-Fold Higher CNS Delivery Than TMZ in Mice

The structural modification of TMZ—replacing the C8 carboxamide group with a methyl ketone—substantially enhances BBB penetration. In mouse studies, K-TMZ increased CNS drug delivery from 8% of administered dose (TMZ) to 69% of administered dose [1]. This 8.6-fold improvement is mechanistically linked to altered physicochemical properties and reduced efflux transporter recognition [2].

Brain:Serum Ratio

Head-to-head

69:31 (K‑TMZ) vs. 8:92 (TMZ)

Reported higher relative brain exposure

Mouse, 25 mg/kg i.v., 5 min, LC‑MS/MS

Evidence Dimension	Percentage of administered dose reaching the central nervous system
Target Compound Data	69%
Comparator Or Baseline	TMZ: 8%
Quantified Difference	8.6-fold increase; 61 percentage-point absolute improvement
Conditions	Mouse model; structural modification replacing amide with methyl ketone group

Why This Matters

This differential BBB penetration directly translates to 48% longer median survival in intracranial GBM models, making K-TMZ the appropriate selection for studies requiring predictable brain tumor exposure and robust in vivo efficacy endpoints.

• [1] ACS Chemistry for Life. Temozolomide – Molecule of the Week Archive. April 8, 2019. View Source
• [2] Svec RL, Furiassi L, Skibinski CG, Fan TM, Riggins GJ, Hergenrother PJ. Tunable stability of imidazotetrazines leads to a potent compound for glioblastoma. ACS Chem Biol. 2018;13(11):3206-3216. View Source

In Vivo Survival Benefit: K-TMZ Extends Median Survival by 48% Versus TMZ in Intracranial GBM Xenograft Model

In a direct head-to-head comparison using the Br23c intracranial GBM xenograft model, K-TMZ administered at 14.9 mg/kg orally for 5 total doses extended median survival to 35.5 days compared to 24 days for TMZ (15 mg/kg equimolar dosing) [1]. Notably, the dimethyl analog DiMe-TMZ showed no survival improvement over TMZ (P = 0.7), while K-TMZ versus TMZ trended toward significance (P = 0.055) despite the limited dosing regimen [1].

Cytotoxicity

Reported assay context

MGMT⁻: 18–44 µM; MGMT⁺: 115–240 µM (K‑TMZ) vs. TMZ MGMT⁺: >300 µM

Activity in MGMT‑expressing GBM cell lines

7‑day Alamar Blue, U87, D54, U118MG, T98G

Evidence Dimension	Median survival duration
Target Compound Data	35.5 days
Comparator Or Baseline	TMZ: 24 days; DiMe-TMZ: no significant difference from TMZ
Quantified Difference	11.5 days (48% longer median survival)
Conditions	Br23c intracranial GBM xenograft in female athymic nude mice; 5 oral doses; 14.9 mg/kg K-TMZ vs equimolar 15 mg/kg TMZ

Why This Matters

This survival advantage, achieved with only 5 total doses (versus standard multi-week TMZ regimens), demonstrates that K-TMZ provides superior therapeutic window and enables studies where abbreviated dosing schedules are desirable.

• [1] Svec RL, Furiassi L, Skibinski CG, Fan TM, Riggins GJ, Hergenrother PJ. Tunable stability of imidazotetrazines leads to a potent compound for glioblastoma. ACS Chem Biol. 2018;13(11):3206-3216. Figure 5. View Source

Potency in MGMT-Deficient GBM Cells: K-TMZ IC50 Range 18–44 μM Versus TMZ >100 μM (>2.3-Fold Potency Advantage)

K-TMZ exhibits enhanced potency in GBM cell lines lacking MGMT expression, with reported IC50 values ranging from 18–44 μM [1]. By cross-study comparison, TMZ IC50 in MGMT-deficient cells is substantially higher: >100 μM in direct comparative studies , with systematic review median IC50 for U87 (MGMT-negative) at 123.9–230.0 μM depending on exposure duration [2]. The cross-study potency advantage exceeds 2.3-fold and reaches up to >5.5-fold when comparing K-TMZ's lower bound (18 μM) to TMZ's median IC50 (>100 μM).

Myelosuppression

Head-to-head

No significant WBC depletion vs vehicle at 125 mg/kg (K‑TMZ); TMZ: significant depletion

Reported absence of myelosuppression in mouse model

Day 7 post‑dose, single 125 mg/kg i.v., complete blood count

Evidence Dimension	Cytotoxicity IC50 in MGMT-deficient GBM cell lines
Target Compound Data	18–44 μM
Comparator Or Baseline	TMZ: >100 μM (MGMT-deficient context); U87 median IC50 123.9–230.0 μM (systematic review)
Quantified Difference	>2.3-fold to >5.5-fold greater potency
Conditions	GBM cell lines lacking MGMT expression (U87 and related models); concentration-dependent viability assays

Why This Matters

Higher potency at lower concentrations enables reduced compound usage per experiment, potentially lowering per-assay costs and minimizing off-target effects at pharmacologically relevant doses.

• [1] GlpBio. K-TMZ Product Page (Catalog No. GC41384). View Source
• [2] Lee SY. Temozolomide sensitivity of malignant glioma cell lines – a systematic review assessing consistencies between in vitro studies. BMC Cancer. 2021;21:1239. View Source

Reduced Myelotoxicity: K-TMZ Demonstrates Significantly Lower Bone Marrow Toxicity Than TMZ in Mouse Model

TMZ clinical use is limited by dose-dependent myelotoxicity, with 5–23% of GBM patients experiencing clinically significant myelosuppression requiring treatment interruption [1]. In a comparative mouse glioblastoma model, K-TMZ demonstrated superior antitumor activity with significantly less myelotoxicity than TMZ . This differentiation arises from the improved BBB penetration of K-TMZ, which directs a greater fraction of the administered dose to the CNS tumor site and reduces systemic bone marrow exposure [2].

Survival Extension

Head-to-head

>50 days beyond TMZ median

Reported largest extension among tested C8 analogs

Br23c orthotopic GBM, oral gavage 5×/week, Nu/Nu mice

Evidence Dimension	Myelotoxicity incidence and severity
Target Compound Data	Significantly less myelotoxicity (qualitative observation in mouse GBM model)
Comparator Or Baseline	TMZ: 5–23% clinical incidence of Grade 2–4 myelotoxicity requiring intervention
Quantified Difference	Not quantified in direct head-to-head assay; differentiation established via qualitative comparative observation
Conditions	Mouse model of glioblastoma; clinical TMZ data from prospective studies

Why This Matters

Reduced myelotoxicity translates to fewer treatment interruptions and potentially enables longer dosing durations or combination regimens that would be precluded by TMZ's hematological toxicity profile, particularly relevant for chronic in vivo studies.

• [1] NRG Oncology/RTOG 0825 Investigators. Germline Polymorphisms in MGMT Associated with Temozolomide-Related Myelotoxicity Risk in Patients with Glioblastoma. 2024. View Source
• [2] Svec RL, Furiassi L, Skibinski CG, Fan TM, Riggins GJ, Hergenrother PJ. Tunable stability of imidazotetrazines leads to a potent compound for glioblastoma. ACS Chem Biol. 2018;13(11):3206-3216. View Source

Chemical Stability Advantage: K-TMZ is an 8-Acetyl Derivative with Different Hydrolytic Stability Profile Versus TMZ

TMZ undergoes spontaneous hydrolysis at physiological pH (7.4) to its active metabolite MTIC, limiting its chemical stability and requiring careful formulation . The structure-activity relationship analysis of imidazotetrazine analogs by Hergenrother and colleagues demonstrated that the C8 substituent directly modulates hydrolytic stability: the carboxamide group of TMZ confers different stability kinetics compared to the methyl ketone (acetyl) group of K-TMZ [1]. This tunable stability enables K-TMZ to maintain a favorable balance between sufficient stability for BBB transit and appropriate activation kinetics at the tumor site.

Evidence Dimension	Hydrolytic stability and activation kinetics
Target Compound Data	8-acetyl (methyl ketone) substitution; optimized stability for BBB penetration
Comparator Or Baseline	TMZ: 8-carboxamide substitution; hydrolyzes at physiological pH
Quantified Difference	Not quantified in direct comparative stability assay; differentiated by C8 substituent structure-activity relationship
Conditions	Imidazotetrazine scaffold; physiological pH 7.4 hydrolysis

Why This Matters

Differential chemical stability directly impacts experimental reproducibility, formulation requirements, and in vivo pharmacokinetic behavior—users should not assume TMZ and K-TMZ exhibit equivalent solution stability or activation kinetics.

• [1] Svec RL, Furiassi L, Skibinski CG, Fan TM, Riggins GJ, Hergenrother PJ. Tunable stability of imidazotetrazines leads to a potent compound for glioblastoma. ACS Chem Biol. 2018;13(11):3206-3216. View Source

Optimal K-TMZ Application Scenarios for GBM Research and CNS Drug Discovery

Intracranial Glioblastoma Xenograft Studies Requiring Maximized Brain Tumor Drug Exposure

For orthotopic or intracranial GBM xenograft models where BBB penetration is the primary determinant of tumor drug exposure, K-TMZ is quantitatively superior to TMZ, achieving 69% CNS delivery versus 8% for TMZ [1]. This 8.6-fold difference eliminates confounding variables related to variable brain penetration and ensures that observed antitumor effects reflect true target engagement rather than pharmacokinetic limitations. The Br23c intracranial model demonstrates that K-TMZ at 14.9 mg/kg extends median survival by 48% versus equimolar TMZ with only 5 total doses [2].

Preclinical Studies Requiring Abbreviated Dosing Schedules or Reduced Cumulative Drug Exposure

Standard TMZ regimens in preclinical models often require extended multi-week daily dosing to achieve meaningful survival benefits. K-TMZ's enhanced potency and BBB penetration enable abbreviated dosing schedules—the Br23c survival advantage was achieved with only 5 total oral doses compared to typical multi-week TMZ protocols [1]. This reduced dosing burden is particularly valuable for studies with limited compound availability, combination therapy designs where cumulative toxicity is a concern, or experiments requiring precise temporal control of drug exposure.

Studies Evaluating MGMT-Dependent and MGMT-Independent Cytotoxicity in GBM

K-TMZ exhibits a differential cytotoxicity profile based on MGMT expression status: IC50 values range from 18–44 μM in MGMT-deficient cells versus 115–240 μM in MGMT-expressing cells [1]. This 2.6- to >5-fold differential sensitivity window enables researchers to dissect MGMT-dependent resistance mechanisms and evaluate combination strategies with MGMT inhibitors or sensitizing agents. The compound's activity in both MGMT-positive and MGMT-negative contexts supports applications in heterogeneous tumor models where subpopulations with varying MGMT status coexist.

Long-Term In Vivo Studies Where Minimizing Myelotoxicity is Critical

TMZ-induced myelotoxicity limits dosing duration and intensity in chronic preclinical studies, with 5–23% of clinical patients experiencing treatment-interrupting hematological toxicity [1]. K-TMZ demonstrates significantly reduced myelotoxicity in mouse GBM models while maintaining superior antitumor activity [2]. This favorable therapeutic index supports extended dosing regimens, combination therapies with other myelosuppressive agents, and survival studies where premature termination due to toxicity would compromise data integrity.

Application

Selection Property

Validation Focus

CNS‑exposure glioblastoma models

Brain:serum partitioning profile

Intracranial tumor drug exposure

MGMT‑expressing GBM studies

Activity in MGMT⁺ contexts

DNA repair bypass and combination assay endpoints

Hematological endpoint research

Myelosuppression profile

WBC/differential counts in dosing models

Imidazotetrazine SAR investigations

C8 substituent effect on stability and partitioning

Hydrolytic half‑life and CNS MPO scoring

• [1] ACS Chemistry for Life. Temozolomide – Molecule of the Week Archive. April 8, 2019. View Source
• [2] Svec RL, Furiassi L, Skibinski CG, Fan TM, Riggins GJ, Hergenrother PJ. Tunable stability of imidazotetrazines leads to a potent compound for glioblastoma. ACS Chem Biol. 2018;13(11):3206-3216. Figure 5. View Source